Cas no 2171447-60-0 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid
• CAS No: 2171447-60-0
• MF: C₂₃H₂₄N₂O₆
• MW: 424.446466445923
• CID: 5852804
• PubChem ID: 165503353
• Update Time: 2025-06-14

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid
• 2171447-60-0
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]oxolane-3-carboxylic acid
• EN300-1486456

• Inchi： 1S/C23H24N2O6/c1-13(21(26)25-20-12-30-10-19(20)22(27)28)24-23(29)31-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-20H,10-12H2,1H3,(H,24,29)(H,25,26)(H,27,28)/t13-,19?,20?/m1/s1
• InChI Key： BVQLIKNLYOGYRF-JYMLRBTQSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 424.16343649g/mol
• Monoisotopic Mass: 424.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid

Comprehensive Overview of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid (CAS No. 2171447-60-0)

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid (CAS No. 2171447-60-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique oxolane (tetrahydrofuran) ring and a carboxylic acid functional group, making it a valuable building block for designing bioactive peptides and small molecule drugs. Its stereochemistry (2R configuration) ensures precise molecular interactions, which is critical for applications in drug discovery and bioconjugation.

In recent years, the demand for Fmoc-protected amino acids like this compound has surged due to advancements in solid-phase peptide synthesis (SPPS) and the growing interest in peptide-based therapeutics. Researchers frequently search for "CAS 2171447-60-0 uses" or "Fmoc amino acid derivatives" to explore its role in cancer research, neuroscience, and antibiotic development. The compound's oxolane moiety also attracts attention for its potential to enhance metabolic stability and oral bioavailability in drug candidates.

The synthesis of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid involves multi-step organic reactions, including Fmoc protection and chiral resolution. Its CAS No. 2171447-60-0 is often referenced in patents and academic papers focusing on peptide mimetics and structure-activity relationship (SAR) studies. The compound's purity (>98% by HPLC) and stereochemical integrity make it a reliable choice for high-throughput screening (HTS) and combinatorial chemistry.

From an SEO perspective, trending queries such as "how to use Fmoc-protected amino acids" or "oxolane derivatives in drug design" highlight the compound's relevance. Its applications extend to biomaterials and targeted drug delivery systems, where the carboxylic acid group enables covalent conjugation with nanoparticles or polymers. Additionally, the 9H-fluoren-9-ylmethyloxycarbonyl (Fmoc) group provides temporary protection during synthesis, which is removable under mild basic conditions—a feature highly valued in green chemistry initiatives.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooxolane-3-carboxylic acid (CAS No. 2171447-60-0) represents a versatile tool for modern medicinal chemistry. Its combination of chiral purity, functional groups, and Fmoc protection aligns with industry needs for innovative therapeutic agents. As peptide-based drugs gain FDA approvals, this compound's role in preclinical research and lead optimization is expected to expand further.